Cas no 1805559-60-7 (6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde
• CAS No: 1805559-60-7
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898076
• Update Time: 2025-10-31

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-2-5(8(9)10)11-6(3-13)7(4)12(14)15/h2-3,8H,1H3
• InChI Key： WDDLQSVFRZTNSS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(=C(C=O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8

Additional information on 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde

The compound 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde (CAS No. 1805559-60-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple functional groups, including a nitro group, a difluoromethyl substituent, and a carboxaldehyde group, makes this molecule particularly interesting for researchers exploring advanced chemical systems.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and catalysis. The nitro group in this compound contributes to its strong electron-withdrawing properties, which can significantly influence the reactivity of the molecule. This feature makes it a promising candidate for applications in medicinal chemistry, where electron-deficient aromatic systems are often sought after for their ability to interact with biological targets such as enzymes and receptors.

The difluoromethyl group introduces additional complexity to the molecule's structure. Fluorinated compounds are known for their stability and unique electronic characteristics, which can enhance the compound's bioavailability and pharmacokinetic properties. Recent research has shown that fluorinated pyridine derivatives exhibit enhanced selectivity in certain enzymatic reactions, making them valuable leads in the development of new therapeutic agents.

The carboxaldehyde group at position 2 of the pyridine ring adds another layer of functionality to this compound. Aldehydes are versatile functional groups that can participate in a wide range of chemical reactions, including condensation reactions and cross-coupling processes. This makes 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde an attractive substrate for synthetic chemists exploring novel reaction pathways and material synthesis.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed steps to ensure high purity and yield. Researchers have employed various strategies, including Friedel-Crafts alkylation and nitration reactions, to construct the core pyridine framework. The introduction of the difluoromethyl group typically requires specialized reagents and conditions to achieve selective substitution on the aromatic ring.

In terms of physical properties, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for solution-based reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicative of its conjugated aromatic system.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing nitro group and the electron-donating methyl group. These insights have guided experimentalists in designing more efficient synthetic routes and optimizing reaction conditions.

Applications of 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde span across multiple disciplines. In materials science, it has been explored as a precursor for advanced polymers and coordination complexes. Its ability to act as both an electron-deficient acceptor and an aldehyde donor makes it a versatile building block for constructing supramolecular assemblies.

In conclusion, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxaldehyde (CAS No. 1805559-60-7) represents a cutting-edge molecule with immense potential in modern chemistry. Its unique combination of functional groups and electronic properties positions it as a valuable tool for researchers across various fields. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in advancing scientific knowledge is expected to grow significantly.